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Compound of Interest

Compound Name: Methylapogalanthamine

CAS No.: 18126-83-5

Cat. No.: B097222

Get Quote

Content Type: Technical Comparison Guide Subject: Structural Elucidation & Fragmentation

Mechanics Target Analyte: Methylapogalanthamine (

) Comparator: Galanthamine (

)

Executive Summary
Methylapogalanthamine (often referred to as apogalanthamine in specific pharmaceutical

contexts) is a key degradation product and impurity of the Alzheimer’s drug Galanthamine. It is

formed via acid-catalyzed dehydration and skeletal rearrangement, converting the alicyclic

cyclohexene ring of galanthamine into a fully aromatic system.

This structural shift fundamentally alters the mass spectrometry (MS) fragmentation pathway.

While Galanthamine is characterized by a Retro-Diels-Alder (RDA) cleavage,

Methylapogalanthamine is stabilized by aromatization, resisting RDA and instead fragmenting

via radical-driven substituent losses. Distinguishing these patterns is critical for validating

stability-indicating assays.
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Structural & Mechanistic Basis
To interpret the mass spectra, one must understand the structural causality.

Galanthamine (

, MW 287.35): Contains a cyclohexene ring fused to a furan ring. The presence of the double
bond in the cyclohexene ring facilitates a Retro-Diels-Alder reaction under electron impact
(EI) and collision-induced dissociation (CID).

Methylapogalanthamine (

, MW 269.34): Formed by the loss of water (

) and aromatization of the cyclohexene ring. The resulting structure possesses a
naphthalene-like or biphenyl-like aromatic stability. This aromatization blocks the RDA
pathway, serving as the primary diagnostic differentiator.

Pathway Visualization
The following diagram illustrates the divergent fragmentation logic between the two

compounds.
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Figure 1: Divergent fragmentation pathways. Galanthamine undergoes characteristic ring

cleavage (RDA), while Methylapogalanthamine fragmentation is driven by substituent loss

due to aromatic stability.
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Detailed Fragmentation Analysis
Galanthamine (Reference Standard)

Parent Ion: m/z 288 (

, ESI) or 287 (

, EI).

Primary Pathway (RDA): The furan/cyclohexene ring system undergoes a Retro-Diels-Alder

cleavage.

Mechanism: Cleavage of the C-ring releases a neutral fragment (typically

or similar depending on charge retention).

Diagnostic Ion:m/z 213. This is often the base peak in EI spectra and a major fragment in

MS/MS.

Secondary Pathway (Dehydration): Loss of the aliphatic hydroxyl group.

Diagnostic Ion:m/z 270 (

). Note: This ion is isobaric with the parent ion of Methylapogalanthamine, creating a
potential for false positives if chromatographic separation is poor.

Methylapogalanthamine (Target Analyte)
Parent Ion: m/z 270 (

, ESI) or 269 (

, EI).

Stability: The molecular ion is significantly more abundant/stable than that of Galanthamine

due to the conjugated aromatic system.

Primary Pathway (Radical Loss):

Mechanism: Loss of a methyl radical (
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) from the methoxy group or the N-methyl group.

Diagnostic Ion:m/z 254 (

).

Secondary Pathway (Ether Cleavage):

Mechanism: Loss of formaldehyde (

) or methoxy radical from the aromatic ether.

Diagnostic Ion:m/z 226 or 211 (Deep fragmentation).

Absence of RDA: The spectrum lacks the intense m/z 213 cluster characteristic of

Galanthamine, as the aromatic ring cannot undergo RDA cleavage.

Comparative Data Table
Feature Galanthamine Methylapogalanthamine

Formula

MW (Monoisotopic) 287.15 269.14

Parent Ion (ESI+) 288 270

Key Mechanism Retro-Diels-Alder (RDA)
Radical Substitution / Alkyl

Loss

Base Peak (EI) m/z 213 or 287 m/z 269 or 254

Diagnostic Fragment 1 m/z 213 (RDA core)
m/z 254 (

)

Diagnostic Fragment 2
m/z 270 (

loss)
m/z 226 (Ring degradation)

Interference Risk
Fragment 270 mimics Apo

parent

Parent 270 mimics Gal

fragment
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Experimental Protocol: LC-MS/MS Validation
To reliably distinguish Methylapogalanthamine from Galanthamine (specifically the in-source

fragment of Galanthamine at m/z 270), the following protocol utilizes chromatographic

separation and Multiple Reaction Monitoring (MRM).

Workflow Diagram
Sample Preparation

(Plasma/Plant Extract)

LC Separation
C18 Column, pH 9 (Ammonium Bicarb)

ESI Source (+)
Source Temp: 350°C

Q1 Filter: 288.15
(Galanthamine)

Q1 Filter: 270.14
(Methylapogalanthamine)

Collision Cell
(N2 Gas, 25-35 eV)

Q3 Detection
Target: 213.1 (Quant)
Target: 231.1 (Qual)

Q3 Detection
Target: 254.1 (Quant)
Target: 226.1 (Qual)
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Figure 2: LC-MS/MS workflow for simultaneous quantification. Note the distinct Q3 transitions

to prevent cross-talk.
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Step-by-Step Methodology
Sample Preparation:

Extract samples using dilute ammonium hydroxide (pH 9.5) into ethyl acetate. This

ensures both alkaloids are in their neutral, extractable form.

Evaporate and reconstitute in Mobile Phase A (0.1% Formic Acid in Water).

Chromatographic Separation (Critical Self-Validation):

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8 µm).

Mobile Phase: A: 0.1% Formic Acid/Water; B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Rationale: Methylapogalanthamine is more hydrophobic (aromatic) than Galanthamine

(polar hydroxyl/amine). Methylapogalanthamine must elute after Galanthamine. If peaks

co-elute, the m/z 270 fragment from Galanthamine will falsely quantitate as

Methylapogalanthamine.

Mass Spectrometry Settings (ESI+):

Capillary Voltage: 3.5 kV.

Source Temp: 350°C (Ensure complete desolvation to minimize in-source fragmentation of

Galanthamine).

MRM Transitions:

Galanthamine:[1][2][3][4][5][6][7] 288.1

213.1 (Collision Energy: 30 eV).

Methylapogalanthamine:[8][9][10][11][12][13] 270.1

254.1 (Collision Energy: 25 eV).
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Validation Check:

Inject pure Galanthamine standard. Monitor the 270

254 transition.

Result: If a signal appears at the Galanthamine retention time, it indicates "crosstalk" (in-

source water loss followed by fragmentation). Adjust chromatographic resolution until the

retention times are distinct (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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